3-{[(2,5-Diethylphenyl)sulfonyl]amino}-3-phenylpropanoic acid

• Molecular Formula: C19H23NO4S
• Molecular Weight: 361.5 g/mol
• IUPAC Name: 3-[(2,5-diethylphenyl)sulfonylamino]-3-phenylpropanoic acid
• InChI: InChI=1S/C19H23NO4S/c1-3-14-10-11-15(4-2)18(12-14)25(23,24)20-17(13-19(21)22)16-8-6-5-7-9-16/h5-12,17,20H,3-4,13H2,1-2H3,(H,21,22)
• InChI Key: XKFRHUCZGRZHJO-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C(C=C1)CC)S(=O)(=O)NC(CC(=O)O)C2=CC=CC=C2

Description

3-{[(2,5-Diethylphenyl)sulfonyl]amino}-3-phenylpropanoic acid, also known as DSP, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of protein kinase C (PKC), a family of enzymes that play a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. DSP has been shown to have a significant impact on the biochemical and physiological functions of cells, making it an essential tool in the study of PKC signaling pathways.

Mechanism of Action

3-{[(2,5-Diethylphenyl)sulfonyl]amino}-3-phenylpropanoic acid acts as a competitive inhibitor of PKC by binding to the regulatory domain of the enzyme. This prevents the activation of PKC by diacylglycerol (DAG) and calcium ions, which are required for the enzyme's activity. As a result, the downstream signaling pathways that are regulated by PKC are inhibited, leading to changes in cellular functions.
Biochemical and Physiological Effects:
The inhibition of PKC by 3-{[(2,5-Diethylphenyl)sulfonyl]amino}-3-phenylpropanoic acid has been shown to have a wide range of biochemical and physiological effects. It can lead to the suppression of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. 3-{[(2,5-Diethylphenyl)sulfonyl]amino}-3-phenylpropanoic acid has also been shown to have anti-inflammatory effects by inhibiting the activation of NF-κB, a transcription factor that plays a critical role in the inflammatory response.

Advantages and Limitations for Lab Experiments

3-{[(2,5-Diethylphenyl)sulfonyl]amino}-3-phenylpropanoic acid has several advantages as a research tool. It is a potent and selective inhibitor of PKC, making it a useful tool for studying the role of PKC in various cellular processes. It is also relatively easy to synthesize and purify, making it readily available for use in research. However, 3-{[(2,5-Diethylphenyl)sulfonyl]amino}-3-phenylpropanoic acid has some limitations, including its potential toxicity and the possibility of off-target effects.

Future Directions

There are several future directions for research involving 3-{[(2,5-Diethylphenyl)sulfonyl]amino}-3-phenylpropanoic acid. One area of interest is the development of more potent and selective inhibitors of PKC. Another area of research is the investigation of the role of PKC in various diseases, including cancer, cardiovascular disease, and neurological disorders. Additionally, the development of new methods for the delivery of 3-{[(2,5-Diethylphenyl)sulfonyl]amino}-3-phenylpropanoic acid to cells and tissues could enhance its therapeutic potential.

Synthesis Methods

3-{[(2,5-Diethylphenyl)sulfonyl]amino}-3-phenylpropanoic acid can be synthesized through a multi-step process that involves the reaction of 2,5-diethylphenylsulfonyl chloride with phenylmagnesium bromide, followed by the reaction of the resulting product with 3-bromopropionic acid. The final product is obtained through a purification process involving recrystallization and chromatography.

Scientific Research Applications

3-{[(2,5-Diethylphenyl)sulfonyl]amino}-3-phenylpropanoic acid has been extensively used in scientific research to investigate the role of PKC in various cellular processes. It has been shown to inhibit the activity of PKC in a dose-dependent manner, leading to a decrease in cell proliferation and an increase in apoptosis. 3-{[(2,5-Diethylphenyl)sulfonyl]amino}-3-phenylpropanoic acid has also been used to study the effects of PKC inhibition on the immune system, cardiovascular system, and nervous system.